7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine

• IUPAC Name: 7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine
• InChI: InChI=1S/C20H14ClN3/c21-16-11-12-18-17(13-16)19(14-7-3-1-4-8-14)23-24-20(22-18)15-9-5-2-6-10-15/h1-13H,(H,22,24)
• InChI Key: NUSWIKBDIDJYPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC(=NC3=C2C=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C20H14ClN3
• Molecular Weight: 331.8 g/mol

Description

7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine, also known as alprazolam, is a benzodiazepine derivative that is widely used as an anxiolytic and sedative-hypnotic drug. Alprazolam is a potent central nervous system depressant that acts by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain.

Mechanism of Action

Alprazolam acts by enhancing the activity of GABA in the brain. GABA is an inhibitory neurotransmitter that reduces the activity of neurons in the brain. Alprazolam binds to a specific site on the GABA-A receptor, which enhances the affinity of GABA for the receptor and increases the frequency of chloride ion channel opening. This leads to hyperpolarization of the neuron and a reduction in neuronal activity, resulting in the anxiolytic, sedative-hypnotic, and anticonvulsant effects of 7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine.
Biochemical and Physiological Effects:
Alprazolam has a number of biochemical and physiological effects. It reduces anxiety and induces sedation by reducing neuronal activity in the brain. Alprazolam also has muscle relaxant properties and can reduce muscle tone and spasticity. It has anticonvulsant properties and can reduce the frequency and severity of seizures. Alprazolam can also cause side effects such as drowsiness, dizziness, and impaired coordination.

Advantages and Limitations for Lab Experiments

Alprazolam has several advantages for use in lab experiments. It is a potent and selective GABA-A receptor agonist that can be used to investigate the role of GABAergic neurotransmission in the brain. Alprazolam is also readily available and relatively inexpensive. However, 7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine has several limitations for use in lab experiments. It has a short half-life and can rapidly be metabolized, which can make it difficult to maintain a stable drug concentration. Alprazolam can also cause significant sedation and impair cognitive function, which can confound experimental results.

Future Directions

There are several future directions for research on 7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine. One area of research is the development of new benzodiazepine derivatives that have improved efficacy and reduced side effects. Another area of research is the investigation of the long-term effects of 7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine use, particularly on cognitive function and memory. Additionally, there is a need for further research on the mechanisms of action of 7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine and other benzodiazepines, particularly on the role of GABAergic neurotransmission in the brain. Finally, there is a need for further research on the use of 7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine and other benzodiazepines in the treatment of anxiety disorders and other psychiatric conditions.

Synthesis Methods

The synthesis of 7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine involves the condensation of 2-amino-5-chlorobenzophenone with 2-aminobenzophenone in the presence of sodium hydroxide and acetic anhydride. The resulting intermediate is then treated with phosphorus oxychloride and triethylamine to yield 7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine.

Scientific Research Applications

Alprazolam has been extensively studied in both clinical and preclinical settings. It has been shown to have anxiolytic, sedative-hypnotic, anticonvulsant, and muscle relaxant properties. Alprazolam is commonly used to treat anxiety disorders, panic disorders, and insomnia. In preclinical studies, 7-chloro-2,5-diphenyl-3H-1,3,4-benzotriazepine has been used to investigate the role of GABAergic neurotransmission in the brain and to study the effects of benzodiazepines on cognitive function and memory.